BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Optimizing MSAB XAMN settings for faster data
analysis in research projects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MSAB

Cat. No.: B1677543

MSAB XAMN Technical Support Center

Welcome to the technical support center for MSAB XAMN. This guide is designed for
researchers, scientists, and drug development professionals to optimize XAMN settings for
faster, more efficient data analysis in research projects. Here you will find troubleshooting
guides and frequently asked questions to address specific issues you may encounter.

Frequently Asked Questions (FAQSs)

Q1: My XAMN application is running slowly or freezing, especially with large case files. What
can | do?

Al: Performance issues with large datasets are common. Here are several steps to
troubleshoot and mitigate this:

o Hardware Check: Ensure your system meets or exceeds the recommended specifications for
XAMN. Processing large volumes of data is resource-intensive. Prioritize a fast SSD for
storing case files and a sufficient amount of RAM.

o Case File Location: Avoid working on case files stored on network drives or slow external
hard drives. For optimal performance, copy the case file to a local SSD.

» Refine Data Scope: Instead of loading all data at once, try to narrow the scope. If your initial
extraction was performed with MSAB XRY, consider re-decoding with more specific
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parameters to exclude irrelevant data from the outset.[1][2]

» Use Filters Efficiently: XAMN is designed for powerful filtering. Instead of manually scrolling
through vast lists of artifacts, apply filters early in your analysis to narrow down the dataset to
what is most relevant.[2][3][4]

Q2: How can | speed up the initial data filtering process to quickly isolate relevant artifacts?
A2: XAMN has several features designed to accelerate data filtering:

e Quick Views: XAMN comes with predefined filters called "Quick Views" (e.g., to show only
calls, messages, or deleted data). You can also create and save your own custom Quick
View filter sets that are tailored to your specific research needs. This allows you to apply
complex filter combinations with a single click in future projects.[2][5]

o Timeline Filter: For time-sensitive research, the Timeline filter is an invaluable tool. It allows
you to visually drill down from a high-level view (years) to specific months, days, and even
hours, dramatically reducing the number of artifacts you need to review.[6][7]

o Keyword Indexing: XAMN pre-indexes all text, which makes keyword searches very fast. As
you type, the system will suggest terms that have been indexed, which can help you refine
your search queries.[8][9] For research involving documents or images with text, ensure that
Optical Character Recognition (OCR) was enabled during the initial data processing to make
text within images searchable.[8]

Q3: What is the most significant bottleneck during the analysis phase, and how can it be
managed?

A3: The most common bottleneck is often the sheer volume of data.[10] The key to managing
this is a structured and targeted analysis workflow. Instead of a broad, unfocused review,
define your research questions beforehand and use XAMN's features to target that specific
information. For example, if you are analyzing communication patterns, focus on the
"Conversation" view and use filters for specific participants or keywords.[5][11]

Q4: Can | process data from sources other than an XRY extraction in XAMN Pro?
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A4: Yes, XAMN Pro supports importing data from various third-party tools and formats, such as
Cellebrite extractions, GrayKey extractions, Call Data Records (CDRs), and warrant returns.[1]
This is crucial for research projects that need to aggregate data from multiple sources.

Performance Optimization Tables

The following tables provide an illustrative overview of how different settings and hardware
choices can impact analysis performance in XAMN.

Table 1: Impact of Storage Medium on Case File Operations

. ) Local SSD
Operation Local HDD Network Drive
(Recommended)
Case File Opening Slow Very Slow Fast
Applying Filters Moderate Slow Fast
Keyword Search Moderate Slow Fast
Report Generation Slow Very Slow Fastest

Table 2: Trade-offs in Initial Data Processing Settings (in XRY)
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XRY Processing Impact on Impact on XAMN Recommendation
Option Extraction Time Analysis Speed for Research

Highly Recommended

- ) Significantly faster for projects analyzing
Content Recognition Increases processing i )
) keyword searching text in
(OCR) time o )
within images images/documents.[1]

[8]

o Recommended only if
Faster filtering for o
o ) o the research is highly
- Significantly increases  specific image ) o
Image Recognition o ] focused on identifying
processing time categories (e.g., o
specific visual content.

[5]

weapons, drugs)

Recommended for

) Provides the most ensuring data integrity
Full Physical o ]
i Longer extraction time  comprehensive and completeness,
Extraction )
dataset but requires more

filtering in XAMN.

Experimental Protocols

Protocol: Isolating and Analyzing Communication Patterns Between Research Subjects

This protocol outlines a detailed methodology for using XAMN to analyze communication data
between specific individuals in a research dataset.

Objective: To identify, timeline, and export all communication artifacts (calls, chats, SMS)
between "Person A" and "Person B".

Methodology:

o Create a New Case: Open XAMN and create a new case, adding all relevant .xry files or
other supported data sources.

o Define Persons of Interest:
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o Navigate to the "Persons" feature within XAMN.

o Create a profile for "Person A" and link all known identifiers (phone numbers, email
addresses, application user IDs).

o Repeat this process for "Person B". This step is crucial for accurately filtering
communications across different apps and devices.[12]

o Apply Initial Filters:
o Go to the "All Artifacts” view.

o Open the "Filters" pane. Select the categories "Calls" and "Messages" to immediately
exclude irrelevant data.

« Filter by Participants:
o From the filter menu, add a "Participants" filter.

o Select "Person A" and "Person B" from the list of defined persons. The view will now only
show artifacts where both individuals were participants.

e Visualize as a Timeline:

o With the filters still active, switch to the "Timeline" view. This will chronologically organize
all communications between the two persons, making it easy to see patterns of interaction.

[6]
» Review and Tag Evidence:

o Examine the filtered results. Use the "Tags" feature to mark specific messages or calls that
are of high relevance to your research questions.

e Generate a Report:

o Use the "Report Builder" to create a customized report.[13][14]
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o Configure the report to include only the filtered and tagged items. Select a suitable format
(e.g., PDF or Excel) for your research documentation. This ensures your final output is
concise and contains only the most critical data.[13]

Visualized Workflows and Relationships

Diagram 1: General XAMN Performance Optimization Workflow
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General XAMN Performance Optimization Workflow

Start: New Research Project

'

Step 1: Prepare Environment
- Use local SSD
- Verify PC Specs

Step 2: Targeted Data Extraction (XRY)
- Enable OCR
- Scope extraction to relevant data

Step 3: Load Data into XAMN Case

Step 4: Apply Broad Filters
- Categories (Messages, Calls)
- Date Ranges (Timeline Filter)

Step 5: Apply Specific Filters
- Keywords
- Persons / Participants

Step 6: Analyze Focused Dataset

Step 7: Tag Relevant Artifacts

Step 8: Generate Report from Tagged Items

End: Analysis Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for optimizing XAMN analysis speed.
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Diagram 2: Logical Relationship of Factors Influencing Analysis Speed

Factors Influencing XAMN Analysis Speed

Hardware Software & Settings Data Characteristics

Efficient Use of Filters
(Timeline, Keywords)

Storage Type
(SSD vs HDD)

XRY Extraction Settings
(e.g., OCR enabled)

Custom Quick Views Case File Size Number of Artifacts

| System RAM | | CPU Speed |

L Analysis Speed 2

Click to download full resolution via product page

Caption: Key factors that impact the performance of data analysis in XAMN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
e 11. MSAB XAMN Pro - Discover evidence: Conversations and Images - MSAB [msab.com]

e 12. MSAB helps speed up investigations by detecting evidence even faster - MSAB
[msab.com]

e 13. MSAB XAMN - Sharing Evidence - MSAB [msab.com]
e 14. Top updates to XRY, XAMN, XEC in 2023 - MSAB [msab.com]

 To cite this document: BenchChem. [Optimizing MSAB XAMN settings for faster data
analysis in research projects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677543#optimizing-msab-xamn-settings-for-faster-
data-analysis-in-research-projects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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